Cas no 271580-10-0 (4-amino-3-(cyclopentylmethyl)butanoic acid)

• Product Name: 4-amino-3-(cyclopentylmethyl)butanoic acid
• CAS No: 271580-10-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5811125
• PubChem ID: 9989955
• Update Time: 2025-10-28

4-amino-3-(cyclopentylmethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25682
• 4-amino-3-(cyclopentylmethyl)butanoic acid
• 271580-10-0
• EN300-1838276
• 3-(Aminomethyl)-4-cyclopentylbutanoic acid

• Inchi： 1S/C10H19NO2/c11-7-9(6-10(12)13)5-8-3-1-2-4-8/h8-9H,1-7,11H2,(H,12,13)
• InChI Key： BTCGBPHYROFUJV-UHFFFAOYSA-N
• SMILES： OC(CC(CN)CC1CCCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(cyclopentylmethyl)butanoic acid

4-Amino-3-(Cyclopentylmethyl)Butanoic Acid: A Comprehensive Overview

The compound 4-amino-3-(cyclopentylmethyl)butanoic acid, identified by the CAS number 271580-10-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group at the fourth position and a cyclopentylmethyl substituent at the third position of a butanoic acid backbone. This combination makes it a versatile compound with applications ranging from drug discovery to material science.

Recent studies have highlighted the importance of 4-amino-3-(cyclopentylmethyl)butanoic acid in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for peptide synthesis, where its amino group can be utilized to form amide bonds with other amino acids. This property has led to its use in the construction of bioactive peptides, which are being investigated for their potential in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, 4-amino-3-(cyclopentylmethyl)butanoic acid has been studied for its ability to act as a chiral building block in asymmetric synthesis. The cyclopentylmethyl group introduces chirality into the molecule, making it an ideal candidate for the synthesis of enantiomerically pure compounds. This is particularly important in drug development, where the stereochemistry of a molecule can significantly impact its efficacy and safety.

Recent advancements in synthetic chemistry have also led to the exploration of 4-amino-3-(cyclopentylmethyl)butanoic acid as a building block for the synthesis of complex natural products. Its structure allows for easy functionalization, enabling researchers to incorporate it into larger molecules with intricate architectures. This has opened up new avenues for the creation of bioactive compounds that mimic natural products, which are often challenging to synthesize using traditional methods.

The pharmacological properties of 4-amino-3-(cyclopentylmethyl)butanoic acid have also been a focus of recent research. Studies have shown that this compound exhibits moderate activity against certain enzymes associated with inflammatory diseases. Its ability to inhibit these enzymes suggests that it could be developed into a lead compound for anti-inflammatory therapies. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile, making it a promising candidate for further preclinical testing.

In terms of industrial applications, 4-amino-3-(cyclopentylmethyl)butanoic acid has been explored as a component in agricultural chemicals. Its ability to interact with certain receptors makes it a potential candidate for the development of pesticides or herbicides with improved selectivity and reduced environmental impact. However, further research is needed to fully understand its efficacy and safety in these applications.

From an analytical standpoint, the characterization of 4-amino-3-(cyclopentylmethyl)butanoic acid has been enhanced by advances in spectroscopic techniques. Modern instruments such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to obtain detailed information about its molecular structure and purity. These advancements have facilitated the accurate determination of its physical and chemical properties, which are essential for its application in various fields.

In conclusion, 4-amino-3-(cyclopentylmethyl)butanoic acid is a versatile compound with significant potential in drug discovery, material science, and agricultural chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.